Heraclenin
Overview
Description
Heraclenin is a linear furanocoumarin . It has been found to have anticoagulant, anti-inflammatory activities, and mutagenicity . It can induce apoptosis in Jurkat leukemia cells . It also displays significant levels of antiplasmodial and moderate levels of antimicrobial activities .
Synthesis Analysis
Heraclenin was isolated from the ethyl acetate extract of the roots of Prangos pabularia . The compound was characterized using x-ray diffraction (XRD), scanning electron microscopy (SEM), optical microscopy, ultraviolet (UV)–visible, and photoluminescence (PL) measurements .Molecular Structure Analysis
The molecular formula of Heraclenin is C16H14O5 . Structural analysis confirmed the orthorhombic structure of the system . The compound contains microcrystals with irregular morphology .Physical And Chemical Properties Analysis
Heraclenin is a powder . It is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc . The optical band gap (Eg) was found to be around 3.91 eV and exhibited indirect allowed transitions .Scientific Research Applications
Optoelectronic Device Material
Heraclenin, a linear furanocoumarin, has been identified as a potential material for optoelectronic devices . It was isolated from the ethyl acetate extract of the roots of Prangos pabularia . The compound was characterized using various techniques such as x-ray diffraction (XRD), scanning electron microscopy (SEM), optical microscopy, ultraviolet (UV)–visible, and photoluminescence (PL) measurements . The optical band gap (Eg) was found to be around 3.91 eV and exhibited indirect allowed transitions . Photoluminescence data showed good emission at certain wavelengths in the visible region . The observed optical properties could be due to intramolecular charge transfer (ICT) when excited by any suitable light .
Organic Semiconductors
Heraclenin has attracted the attention of chemists, physicists, and engineers due to its significant physical and chemical properties, resulting in the rapid development of organic electronics . The promising mechanical and thermal properties of organic semiconductors also ensure their use in flexible electronics .
Fluorophores in Biological Imaging Applications
The properties of Heraclenin can be explored for use in opto-electronics and as fluorophores in biological imaging applications . Fluorophores are fluorescent chemical compounds that can re-emit light upon light excitation. With the use of specific wavelengths, they can be used to stain tissues, cells, or materials in fluorescence microscopy applications.
Bone Formation and Regeneration
Heraclenin has been reported to enhance osteoblast differentiation and mineralization in mouse mesenchymal stem cells (MSCs), indicating its potential for bone differentiation and regeneration . This could be particularly useful in the treatment of conditions such as osteoporosis, which is characterized by an imbalance between bone formation by osteoblasts and bone absorption by osteoclasts .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Heraclenin, a natural furanocoumarin, primarily targets the Nuclear Factor of Activated T-cells (NFAT) . NFAT is a family of transcription factors shown to play a crucial role in immune response . Additionally, Heraclenin has been found to be active against P. falciparum, which is responsible for malaria, and several bacteria and fungi .
Mode of Action
Heraclenin significantly inhibits T cell receptor-mediated proliferation in human primary T cells in a concentration-dependent manner by targeting NFAT . By inhibiting the activation of NFAT, Heraclenin can modulate the immune response, potentially leading to therapeutic effects in conditions where the immune response is a factor .
Biochemical Pathways
Heraclenin has been found to promote the differentiation and mineralization of primary mouse mesenchymal stem cells (mMSCs) through the activation of the RhoA/ROCK pathway . This pathway plays a critical role in various cellular functions, including cell proliferation, differentiation, and migration .
Result of Action
Heraclenin has shown diverse biological activities. It enhances osteoblastic differentiation and mineralization of mMSCs, which could have potential implications in bone health and diseases such as osteoporosis . In vivo, Heraclenin reduces ear edema in a mouse model of inflammation . These results suggest that Heraclenin could have potential therapeutic applications in immune modulation, bone health, and inflammation.
properties
IUPAC Name |
9-[[(2R)-3,3-dimethyloxiran-2-yl]methoxy]furo[3,2-g]chromen-7-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O5/c1-16(2)11(21-16)8-19-15-13-10(5-6-18-13)7-9-3-4-12(17)20-14(9)15/h3-7,11H,8H2,1-2H3/t11-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTJZWFCPUDPLME-LLVKDONJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(O1)COC2=C3C(=CC4=C2OC=C4)C=CC(=O)O3)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1([C@H](O1)COC2=C3C(=CC4=C2OC=C4)C=CC(=O)O3)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40182990 |
Source
|
| Record name | Heraclenin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40182990 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Heraclenin | |
CAS RN |
2880-49-1 |
Source
|
| Record name | (+)-Heraclenin | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2880-49-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Heraclenin | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002880491 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Heraclenin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40182990 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | HERACLENIN | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G71S84CX12 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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